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Biosynthetic .
Key Enzyme | Reaction
Stage

Brief Description of Function

Early Common
Steps

Multiple Cytochrome P450s
(PGA1/GAMES,
PGA2/GAMES,
PGA3/GAMEA4) [1]

2-Oxoglutarate-Dependent
Dioxygenase
(16DOX/GAME11) [2] [1]

Aminotransferase
(PGA4/GAME12) [1]

Key Branch
Point:
Spirosolane to

Dioxygenase for Potato
Solanidane synthesis (DPS)
[2] [3]

Solanidane

Reductase for Potato
Glycoalkaloid (RPG1) [1]

Final Reduction
Steps

Catalyze hydroxylation at C-22 and C-26, and
oxygenation at C-26 of the cholesterol backbone [1].

Performs C-16a-hydroxylation [2] [1].

Responsible for transamination at C-26, introducing
nitrogen to form the spirosolane intermediate,
tomatidenol [1].

Catalyzes a ring-rearrangement via C-16
hydroxylation, converting the spirosolane skeleton
(e.g., from a-solamarine) to the solanidane skeleton,
forming a zwitterionic intermediate
(zwittersolanine/zwitterchaconine) [2] [1].

Converts zwittersolanine to 16-iminiumsolanine [1].
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Biosynthetic -
Key Enzyme | Reaction

Stage
Reductase for Potato
Glycoalkaloid (RPG2) [1]
Glycosylation UDP-Glucose:Solanidine
Galactosyltransferase
(SGT1) [4]

UDP-Glucose:Solanidine
Glucosyltransferase (SGT2)
(4]

Glycosterol
Rhamnosyltransferase
(SGT3) [4]

Brief Description of Function

Further reduces 16-iminiumsolanine to form the final
aglycone, solanidine [1]. RPG2 can also initiate the
reduction via an alternative minor route [1].

Adds a galactose to solanidine to form y-solanine
[4].

Adds a glucose to solanidine to form y-chaconine
[4].

Catalyzes the addition of rhamnose sugars to
complete the tri-saccharide chains of a-solanine and
a-chaconine [4].

The following diagram illustrates the logical sequence and key branch points in this pathway.

© 2026 Smolecule. All rights reserved.

2/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11840414/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11840414/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11840414/
https://www.sciencedirect.com/topics/chemistry/solanidine
https://www.sciencedirect.com/topics/chemistry/solanidine
https://www.sciencedirect.com/topics/chemistry/solanidine
https://www.sciencedirect.com/topics/chemistry/solanidine
https://www.sciencedirect.com/topics/chemistry/solanidine
https://www.sciencedirect.com/topics/chemistry/solanidine
https://www.smolecule.com/products/s576420?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Cholesterol

Early Common Steps
(P450s, 16DOX, Aminotransferase)

Glycosylation

DPS
Ring Rearrangement)

RPG2

Glycosylation
SGT1, SGT2, SGTI)

Click to download full resolution via product page

Overview of the solanidine biosynthesis pathway, highlighting the key branch point at DPS and the final

reductive steps.

Key Experimental Insights and Methodologies

The discovery of this pathway relied on several advanced experimental techniques. Here are the

methodologies used in the key studies cited.

Experimental Goal Methodology Description Key Insight from Experiment
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| Elucidating the DPS Function [2] | Gene Silencing (RNAI): Created DPS-silenced potato plants. Feeding
Experiments: Administered spirosolane precursors (e.g., a-solamarine) to SGA-deficient hairy roots.
Inhibitor Studies: Used a DOX inhibitor (prohexadione) during feeding assays. | DPS-silenced plants
accumulated spirosolanes (a-solamarine) instead of solanidanes (a-solanine). The inhibitor blocked the
conversion, confirming a DOX was required [2]. | | Discovering the Final Reductive Steps (RPG1/RPG2)
[1] | Gene Co-expression Analysis: Identified RPG1/RPG2 as genes co-expressed with known SGA
pathway genes. Gene Knockout (CRISPR): Generated double-knockout potato hairy roots for RPG1 and
RPG2. In vitro Enzyme Assay: Expressed recombinant RPG1/RPG2 proteins and tested their activity on
pathway intermediates. | Double-knockout roots accumulated zwitterionic intermediates and produced no a-
solanine. In vitro assays confirmed the sequential reduction steps catalyzed by RPG1 and RPG2 [1]. | |
Tracing Biosynthetic Origins [5] | Isotopic Labeling (13CO2 Pulse-Chase): Fed potato plants *CO2 and
tracked the label over time. NMR & HRMS Analysis: Used Nuclear Magnetic Resonance and High-
Resolution Mass Spectrometry to analyze labeled products. | Confirmed the mevalonate pathway as the
source for isoprenoid precursors and provided evidence for non-stereoselective hydroxylation in the side

chain [5]. |

Quantitative Data on Major Potato Glycoalkaloids

Solanidine itself is the aglycone (non-sugar) base for the most abundant steroidal glycoalkaloids (SGASs) in

potato.
Glycosidic Unit (Sugar
Glycoalkaloid Aglycone v . (Sug Relative Abundance in Potato
Chain)
oa-Solanine [6] Solanidine  Solatriose (Galactose - Comprises 30-50% of total SGAs; ratio of
[7] Glucose - Rhamnose) [6] a-chaconine to a-solanine is typically
[7] between 1:2 and 1:7 [6].
a-Chaconine Solanidine Chacotriose (Glucose - Comprises 50-70% of total SGAs;
[6] [7] Rhamnose - Rhamnose) generally the more abundant and
[6] [7] biologically active of the two [6].

Research Implications and Future Directions
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Understanding this pathway has significant applications:

¢ Food Safety & Breeding: Enables the development of potato varieties with lower levels of toxic
SGAs through genetic manipulation (e.g., editing DPS, RPG1, or RPG2 genes) to improve food
safety [6].

e Pathogen & Pest Resistance: Allows breeders to tailor SGA levels or profiles to enhance natural
resistance to diseases and pests without exceeding safe consumption limits [6].

¢ Biotechnological Production: The identified gene toolkit (DPS, RPG1, RPG2, etc.) provides a
platform for engineering the production of high-value steroidal compounds in heterologous hosts for
pharmaceutical purposes [8].

The solanidine biosynthesis pathway is a vivid example of how evolutionary divergence in enzyme function
(like DPS) leads to chemical diversity in plants. The recent discovery of RPG1 and RPG2 has filled the last

major knowledge gap in this pathway.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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